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Compound Name:
N-[(4-

Aminophenyl)methyl]adenosine

Cat. No.: B1223172

Get Quote

Executive Summary
The modification of the adenosine scaffold at the

-position represents a pivotal chapter in purinergic signaling research. Originally identified in
the context of plant cytokinins (e.g., kinetin, zeatin),

-substituted analogs became the Rosetta Stone for deciphering mammalian adenosine
receptor (AR) subtypes. This guide analyzes the transition of these molecules from non-
selective phytohormones to highly selective pharmacological probes (e.g., R-PIA, CPA, IB-
MECA) and therapeutic candidates. We explore the critical structure-activity relationships
(SAR) that dictate A1 vs. A3 selectivity and provide validated protocols for their synthesis and
characterization.

Historical Genesis: From Phytohormones to G-
Protein Modulators
The history of
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-substituted adenosines is a case study in cross-disciplinary discovery. In the 1950s, Skoog
and Miller isolated kinetin (

-furfuryladenine) from autoclaved DNA, identifying it as a potent cell division factor in plants.[1]
This sparked the synthesis of

-benzyladenosine, a robust cytokinin.

It was not until the 1970s and 80s that researchers recognized the mammalian implications.

Early radioligand binding studies revealed that bulky hydrophobic groups at the

-position dramatically enhanced affinity for adenosine receptors, particularly the A1 subtype,
while often reducing susceptibility to degradation by adenosine deaminase (ADA).

The Evolutionary Timeline
1955: Discovery of Kinetin (Cytokinin activity).

1970s: Identification of

-phenylisopropyladenosine (PIA) as a potent inhibitor of lipolysis and adenylate cyclase.

1980s: Resolution of R-PIA vs. S-PIA proved the stereoselectivity of the A1 receptor.

Discovery of CPA (

-cyclopentyladenosine) as a highly selective A1 agonist.

1990s: The "A3 Revolution." Introduction of 3-iodobenzyl groups combined with 5'-

modifications yielded IB-MECA, the first selective A3 agonist.

2010s-Present: Era of Biased Agonism.[2] Bitopic ligands and partial agonists (e.g.,

capadenoson derivatives) designed to minimize cardiovascular side effects.

Mechanistic SAR: The -Substituent Effect
The adenosine binding pocket contains specific hydrophobic sub-pockets that tolerate—and

indeed require—substitution at the

position for subtype selectivity.

The A1 Receptor "Hydrophobic Pocket"
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The A1 receptor possesses a distinct hydrophobic region near the

nitrogen.

Aliphatic Cycles: Cyclopentyl (as in CPA) and cyclohexyl rings provide optimal van der Waals

contacts, yielding nanomolar A1 affinity (

~ 0.5 - 2 nM).

Chirality: The receptor is highly stereoselective. R-PIA is 50-100 times more potent than S-

PIA, confirming a specific spatial constraint in the binding site.

The A3 Receptor "Meta-Substitution" Rule
Selectivity for the A3 receptor is achieved not just by

substitution, but by specific electronic and steric configurations on benzyl rings.

Benzyl Derivatives: A simple benzyl group confers moderate non-selective affinity.

Meta-Iodo/Chloro: Adding an iodine atom at the meta position of the benzyl ring (3-

iodobenzyl) creates a steric clash at A1/A2A but fits perfectly into the A3 pocket. When

combined with a 5'-uronamide (methyluronamide), this yields IB-MECA (

A3 ~ 1.0 nM; Selectivity > 50-fold vs A1).

Visualization: SAR Evolution Tree
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Figure 1: Evolutionary trajectory of N6-substituted adenosine analogs from plant hormones to

receptor-subtype selective drugs.

Synthesis Protocols: Two Dominant Pathways
As a senior scientist, I recommend two primary routes for synthesizing these analogs. The

choice depends on the stability of the starting material and the cost of reagents.

Method A: Nucleophilic Displacement (The "Direct"
Route)
Best for: Rapid synthesis of simple
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-alkyl/aryl analogs from commercially available 6-chloropurine riboside.

Protocol:

Starting Material: 6-chloropurine-9-

-D-ribofuranoside.

Reagent: Primary amine (

) (e.g., cyclopentylamine, 3-iodobenzylamine).

Solvent/Base: Absolute Ethanol or Isopropanol with Triethylamine (

) as an acid scavenger.

Conditions: Reflux at 80°C for 4–16 hours.

Work-up: Evaporate solvent; recrystallize from MeOH/Water.

Self-Validating Check: The disappearance of the characteristic UV

of 6-chloropurine (~264 nm) and appearance of the

-adenosine peak (~269 nm) confirms reaction progress.

Method B: Dimroth Rearrangement (The "Alkylation"
Route)
Best for: Introducing complex groups where the amine is expensive or unstable, or when

starting from adenosine directly.

Protocol:

Alkylation: React Adenosine (or protected equivalent) with an alkyl bromide (

) in DMF/DMAc at room temperature. This occurs at the N1 position first, yielding a salt.

Rearrangement: Treat the N1-alkylated intermediate with mild base (
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or

) and heat (60-80°C).

Mechanism: The pyrimidine ring opens and re-closes, transferring the substituent from N1 to

.

Visualization: Synthetic Pathways
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Figure 2: Comparison of Nucleophilic Aromatic Substitution (SNAr) and Dimroth

Rearrangement pathways.

Experimental Validation & Data
To ensure scientific integrity, synthesized analogs must be validated using competitive

radioligand binding assays.

Binding Affinity Data ( values in nM)[4]
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Compound

Substituent
(

)

(

)

(

)

(

)

Primary
Selectivity

Adenosine -H 70 150 6,500 Non-selective

R-PIA

(R)-

Phenylisopro

pyl

1.2 120 >1,000

A1

(Stereoselecti

ve)

CPA Cyclopentyl 0.6 460 >1,000
A1 (High

Potency)

IB-MECA 3-Iodobenzyl 51 2,900 1.8 A3

Cl-IB-MECA 3-Iodobenzyl 1.4 >1,000 0.4
A3 (High

Affinity)

*Note: IB-MECA and Cl-IB-MECA also contain a 5'-methyluronamide modification.

Functional Assay Protocol (cAMP)
Binding affinity does not equal efficacy. You must validate agonist activity via cAMP

accumulation assays.

Cell Line: CHO cells stably expressing hA1 (Gi-coupled) or hA2A (Gs-coupled).

Stimulation:

For A1/A3 (Gi): Pre-stimulate adenylyl cyclase with Forskolin (10

M) to raise cAMP. Add the N6-analog. Success metric: Dose-dependent decrease in
cAMP.

For A2A/A2B (Gs): Add N6-analog directly. Success metric: Dose-dependent increase in

cAMP.

Detection: Use TR-FRET or ELISA based cAMP detection kits.
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Visualization: Receptor Signaling Logic
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Figure 3: Divergent signaling pathways of Adenosine Receptors. N6-analogs primarily target

the A1/A3 (Gi) axis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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